4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile

• IUPAC Name: 4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)benzonitrile
• InChI: InChI=1S/C15H9N3OS/c16-9-10-5-7-11(8-6-10)18-14(19)12-3-1-2-4-13(12)17-15(18)20/h1-8H,(H,17,20)
• InChI Key: KXWOFDJBZRJMDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=S)N2)C3=CC=C(C=C3)C#N
• Molecular Formula: C15H9N3OS
• Molecular Weight: 279.3 g/mol
• CAS No.: 879361-52-1

Description

4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile is a useful research compound. Its molecular formula is C15H9N3OS and its molecular weight is 279.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• A novel series of compounds related to 4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile were synthesized and evaluated for their antitumor activity, demonstrating selective activities against renal, breast cancer, leukemia, and non-small cell lung cancer cell lines, providing a potential template for future development of antitumor agents (Alanazi et al., 2013).

Microbiocidal Activity

• Synthesized derivatives of similar compounds have shown good antimicrobial activity against various bacteria, indicating the potential of this compound in microbiocide applications (Feng-ling Xu et al., 2011).

Chemical Synthesis Optimization

• Studies on the optimization of synthesis processes for related compounds highlight the importance of reaction conditions and reagent order, providing insights for efficient synthesis of this compound and its derivatives (Hopes et al., 2006).

Anti-inflammatory and Analgesic Agents

• Research on structurally related compounds indicates potential applications in developing non-steroidal anti-inflammatory and analgesic agents, suggesting possible medical applications for this compound (Deepak Kumar et al., 2014).

Carbonic Anhydrase Inhibition

• Studies have found that related compounds effectively inhibit human carbonic anhydrase isoforms, which could have implications for the management of diseases like glaucoma, epilepsy, arthritis, and cancer, suggesting potential biomedical applications for this compound (El-Azab et al., 2020).